![molecular formula C18H17N5O3S2 B2777685 Furan-2-yl(4-((6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(thiophen-2-yl)methyl)piperazin-1-yl)methanone CAS No. 868221-04-9](/img/structure/B2777685.png)
Furan-2-yl(4-((6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(thiophen-2-yl)methyl)piperazin-1-yl)methanone
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Overview
Description
The compound contains several heterocyclic rings including furan, thiazole, and triazole, which are often found in biologically active compounds . It also contains a piperazine ring, which is a common feature in many pharmaceuticals.
Chemical Reactions Analysis
The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the furan ring could undergo electrophilic substitution, and the piperazine ring could be alkylated .Scientific Research Applications
Synthesis and Antimicrobial Activities
Compounds with furan-2-yl and triazole-thiadiazole structures have been synthesized for their antimicrobial activities. These compounds, including derivatives of 1,3,4-oxadiazole, 1,3-thiazolidine, and 1,2,4-triazole, have shown potential against various microorganisms. The synthesis processes often involve furan-2-carbohydrazide as a starting point, leading to a variety of azole derivatives with significant biological activities (Başoğlu et al., 2013).
Pharmacological Evaluation
Novel derivatives featuring the furan-2-yl moiety have been evaluated for their antidepressant and antianxiety properties. These studies involve synthesizing compounds with furan-2-yl and piperazine structures, assessing their impact on mood disorders in preclinical models. Such research indicates the potential of these compounds in developing new treatments for mental health conditions (Kumar et al., 2017).
Antiviral and Anticancer Activities
Fused 1,2,4-triazoles, including structures with furan-2-yl and thiadiazole motifs, have been synthesized and evaluated for their antiviral and anticancer activities. These compounds demonstrate significant potential in inhibiting the replication of viruses such as HIV and in exerting cytotoxic effects against cancer cell lines, highlighting their therapeutic applications (Khan et al., 2014).
Corrosion Inhibition
Compounds with furan-2-yl and piperazine structures have also been explored as corrosion inhibitors for metals in acidic mediums. Their effectiveness in preventing corrosion highlights the potential for such compounds in industrial applications, protecting materials against chemical damage (Singaravelu & Bhadusha, 2022).
Mechanism of Action
properties
IUPAC Name |
furan-2-yl-[4-[(6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-thiophen-2-ylmethyl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N5O3S2/c24-16(12-3-1-9-26-12)22-7-5-21(6-8-22)14(13-4-2-10-27-13)15-17(25)23-18(28-15)19-11-20-23/h1-4,9-11,14,25H,5-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBHHTEODLJLNJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(C2=CC=CS2)C3=C(N4C(=NC=N4)S3)O)C(=O)C5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N5O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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